N-(3,4-dimethylphenyl)-N'-[3-(1H-imidazol-1-yl)propyl]ethanediamide
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Description
N-(3,4-dimethylphenyl)-N'-[3-(1H-imidazol-1-yl)propyl]ethanediamide is a useful research compound. Its molecular formula is C16H20N4O2 and its molecular weight is 300.362. The purity is usually 95%.
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Scientific Research Applications
Imidazole Derivatives in Scientific Research
Imidazole and its derivatives are a class of compounds with a wide range of applications in scientific research due to their unique chemical properties. These compounds are characterized by a five-membered ring containing two nitrogen atoms. The versatility of imidazole derivatives arises from their ability to participate in various chemical reactions, making them valuable in synthetic chemistry, pharmaceutical research, and material science.
1. Drug Development
Imidazole derivatives have been extensively studied for their pharmacological properties. They exhibit a broad spectrum of biological activities, including antifungal, antibacterial, and antitumor effects. Research highlights the importance of structural modification of imidazole rings to enhance their efficacy and selectivity towards specific biological targets (Iradyan et al., 2009).
2. Corrosion Inhibition
Imidazole derivatives are recognized for their role as corrosion inhibitors, especially in the oil and gas industry. Their adsorption onto metal surfaces forms a protective layer that reduces corrosion, extending the life of industrial equipment (Sriplai & Sombatmankhong, 2023).
3. Catalysis
Certain imidazole derivatives serve as catalysts in chemical reactions, including the synthesis of carbonates from carbon dioxide. This application is critical in developing sustainable chemical processes that contribute to carbon recycling and environmental protection (Chaugule et al., 2017).
Properties
IUPAC Name |
N'-(3,4-dimethylphenyl)-N-(3-imidazol-1-ylpropyl)oxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O2/c1-12-4-5-14(10-13(12)2)19-16(22)15(21)18-6-3-8-20-9-7-17-11-20/h4-5,7,9-11H,3,6,8H2,1-2H3,(H,18,21)(H,19,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHIXJUSWTUPNCZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C(=O)NCCCN2C=CN=C2)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.